(+)-o,p/'-DDD
(+)-o,p/'-DDD
Brand Name:
Vulcanchem
CAS No.:
164203-73-0
VCID:
VC0071711
InChI:
InChI=1S/C14H10Cl4/c15-10-7-5-9(6-8-10)13(14(17)18)11-3-1-2-4-12(11)16/h1-8,13-14H/t13-/m1/s1
SMILES:
C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)C(Cl)Cl)Cl
Molecular Formula:
C14H10Cl4
Molecular Weight:
320 g/mol
(+)-o,p/'-DDD
CAS No.: 164203-73-0
Main Products
VCID: VC0071711
Molecular Formula: C14H10Cl4
Molecular Weight: 320 g/mol
| CAS No. | 164203-73-0 |
|---|---|
| Product Name | (+)-o,p/'-DDD |
| Molecular Formula | C14H10Cl4 |
| Molecular Weight | 320 g/mol |
| IUPAC Name | 1-chloro-2-[(1R)-2,2-dichloro-1-(4-chlorophenyl)ethyl]benzene |
| Standard InChI | InChI=1S/C14H10Cl4/c15-10-7-5-9(6-8-10)13(14(17)18)11-3-1-2-4-12(11)16/h1-8,13-14H/t13-/m1/s1 |
| Standard InChIKey | JWBOIMRXGHLCPP-CYBMUJFWSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)[C@@H](C2=CC=C(C=C2)Cl)C(Cl)Cl)Cl |
| SMILES | C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)C(Cl)Cl)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)C(Cl)Cl)Cl |
| PubChem Compound | 6713041 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume